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Compound of Interest

Compound Name: 1-Bromo-4-isopropylbenzene

Cat. No.: B1265591 Get Quote

1-Bromo-4-isopropylbenzene, also known as 4-bromocumene, is an aromatic organic

compound with the chemical formula C9H11Br.[1][2] It presents as a colorless to pale yellow

liquid and serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals,

and other fine chemicals.[3][4] Its utility in organic synthesis, particularly in forming Grignard

reagents and participating in nucleophilic substitution reactions, makes it a valuable tool for

researchers.[3][4] However, its chemical reactivity and toxicological profile demand a rigorous

and informed approach to its handling.

This guide is designed for the professional researcher and drug development scientist. It

moves beyond a simple recitation of safety data sheet (SDS) information to provide a deeper,

mechanistic understanding of the hazards and the rationale behind the recommended safety

protocols. By understanding why a procedure is necessary, we transform rote compliance into

an active culture of safety, making the laboratory a more secure and efficient environment.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory

practice. 1-Bromo-4-isopropylbenzene is classified as hazardous under the Globally

Harmonized System (GHS), and its specific risks necessitate careful consideration.[5]

GHS Hazard Profile
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The primary hazards associated with 1-bromo-4-isopropylbenzene are summarized below.

This data is aggregated from multiple supplier safety data sheets to provide a comprehensive

overview.

Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
alt text

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
alt text

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
alt text

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
alt text

Hazardous to the

Aquatic Environment,

Long-Term

Category 2

H411: Toxic to aquatic

life with long lasting

effects

alt text

Sources:[1][6][7][8][9]

Physicochemical Properties and Their Safety
Implications
Understanding the physical properties of a substance is key to anticipating its behavior in the

laboratory environment.
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Property Value Safety Implication

Molecular Formula C9H11Br -

Molecular Weight 199.09 g/mol -

Appearance Colorless to pale yellow liquid

Allows for easy visual

identification of the pure

substance versus

contaminated material.[1][3]

Boiling Point ~219 °C

High boiling point means low

volatility at room temperature,

reducing inhalation risk under

standard conditions.[10]

Melting Point ~ -12 to -22.5 °C

Will be liquid under all

standard laboratory conditions.

[11]

Flash Point >100 °C (>212 °F)

Classified as a combustible

liquid, not flammable.[5] The

risk of ignition from sparks at

ambient temperature is low,

but it will burn if exposed to an

ignition source at elevated

temperatures.

Density ~1.315 g/cm³

Denser than water. In case of

a spill into a water body, it will

sink, posing a challenge for

environmental cleanup.[10][11]

Water Solubility Insoluble

Incompatible with aqueous

workups unless a solvent is

used. Spills will not be diluted

by water; it will spread.[3][11]

Sources:[1][3][5][10][11]
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Section 2: The Hierarchy of Controls - A Proactive
Safety Strategy
The most effective safety programs prioritize engineered solutions and administrative policies

over sole reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a

fundamental concept in industrial hygiene.

Hierarchy of Controls for 1-Bromo-4-isopropylbenzene

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

Elimination/Substitution: While not always feasible, consider if a less hazardous reagent

could achieve the same synthetic outcome.
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Engineering Controls: This is the most critical layer for handling 1-bromo-4-
isopropylbenzene. All work should be conducted in a certified chemical fume hood to

prevent inhalation of any aerosols or vapors that may be generated, especially during

heating.[7] Ensure that safety showers and eyewash stations are readily accessible and

tested regularly.[5]

Administrative Controls: This guide serves as an administrative control. Standard Operating

Procedures (SOPs) must be developed for any process involving this chemical. All personnel

must be trained on these SOPs and the contents of the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. It is non-negotiable but should never be the only line of defense.

Section 3: Personal Protective Equipment (PPE)
Protocol
The selection of PPE must be deliberate and based on the specific hazards of skin/eye

irritation and potential absorption.

Eye and Face Protection: Chemical safety goggles that meet OSHA 29 CFR 1910.133 or

European Standard EN166 are mandatory.[5] A face shield should be worn over goggles

when there is a significant risk of splashing, such as during transfers of large volumes or

when the material is under pressure.[12][13]

Skin Protection:

Gloves: Standard latex gloves are not sufficient. Due to the aromatic, nonpolar nature of

this compound, solvents can cause degradation. Select gloves made of nitrile or butyl

rubber, and inspect them for integrity before each use.[14] Always follow the proper

technique for glove removal to avoid contaminating your skin.[15]

Lab Coat: A flame-resistant lab coat should be worn, fully buttoned, with sleeves rolled

down.

Respiratory Protection: Under normal laboratory conditions within a functioning fume hood,

respiratory protection is not required.[5] If there is a potential for exposure above established
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limits, such as during a large spill or in a poorly ventilated area, a NIOSH-approved

respirator with an organic vapor cartridge is necessary.[12]

Section 4: Safe Handling, Storage, and Disposal
Laboratory Handling Protocol

Preparation: Before handling, ensure the fume hood is operational, the work area is clear of

clutter, and all necessary PPE is donned.

Aliquotting: Use a graduated cylinder or a calibrated pipette for transfers. Avoid "eyeballing"

quantities. Conduct all transfers in a fume hood.

Heating: The flash point is high, but caution is still warranted.[5] Use a heating mantle with a

temperature controller and a stir bar for even heating. Never heat a closed container.

Post-Handling: After use, tightly close the container.[5] Decontaminate the work surface.

Wash hands thoroughly with soap and water after removing gloves.[7]

Storage Requirements
Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[5]

[16]

Container: Keep the container tightly closed to prevent leakage or contamination.[5]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[6]

[12] Incompatible materials can lead to vigorous, exothermic reactions.

Waste Disposal
1-Bromo-4-isopropylbenzene and any materials contaminated with it (e.g., absorbent pads,

used gloves) must be disposed of as hazardous waste.[17]

Segregation: Collect waste in a dedicated, properly labeled, and sealed container. Do not

mix with other waste streams unless compatibility is confirmed.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name.
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Disposal: Adhere strictly to your institution's and local/national hazardous waste regulations

for disposal.[5][18] The aquatic toxicity of this compound makes it imperative to prevent its

release into the environment.[1][5]

Section 5: Emergency Procedures - A Plan for When
Things Go Wrong
Preparedness is paramount. Every second counts in an emergency.

First Aid Measures
The following diagram outlines the immediate steps to take following an exposure.

First Aid for 1-Bromo-4-isopropylbenzene Exposure

Exposure Occurs

Skin Contact
Wash with soap & water for 15+ min.

Remove contaminated clothing.
Seek medical attention if irritation persists.

Eye Contact
Rinse with water for 15+ min, lifting eyelids.

Remove contact lenses if possible.
Seek immediate medical attention.

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.
Seek medical attention.

Ingestion
Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Immediate first aid actions based on the route of exposure.

Sources:[5][6][7][19][20]

Accidental Release (Spill) Response Protocol
A spill of 1-bromo-4-isopropylbenzene requires immediate and deliberate action. The

following workflow should be followed.
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Spill Response Workflow

Spill Detected Alert personnel
& restrict area

Ensure adequate
ventilation

(fume hood)

Don appropriate PPE
(gloves, goggles,

lab coat)

Contain spill with
inert absorbent

(sand, vermiculite)

Collect absorbed
material into a

sealed container

Clean spill area
with soap & water

Label container as
hazardous waste

for disposal

Report incident to
Safety Officer

Click to download full resolution via product page

Caption: A stepwise workflow for managing an accidental spill.

Key Principles:

Do not flush: Never wash a spill down the drain or into a sewer system due to its high

aquatic toxicity.[5]

Use inert material: Absorb the spill with materials like sand, vermiculite, or silica gel.[6] Do

not use combustible materials like paper towels to absorb large quantities.

Ventilation is key: Ensure the area is well-ventilated to prevent the buildup of vapors.[5]

Sources:[5][6][12][15][20]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-

resistant foam.[6][15]

Unsuitable Extinguishing Media: A solid water jet may scatter the burning liquid and spread

the fire.[7]

Combustion Hazards: Fire will produce toxic and irritating gases, including carbon monoxide,

carbon dioxide, and hydrogen bromide.[6][20]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[5][6]
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Conclusion
1-Bromo-4-isopropylbenzene is a versatile reagent that can be used safely and effectively

when its hazards are understood and respected. The protocols outlined in this guide are based

on the foundational principles of chemical safety, emphasizing a proactive approach through

the hierarchy of controls. By integrating these practices into your daily laboratory workflow, you

ensure the protection of yourself, your colleagues, and the environment, allowing for the

confident pursuit of scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromo-4-isopropylbenzene | C9H11Br | CID 11462 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. solubilityofthings.com [solubilityofthings.com]

4. CAS 586-61-8: 1-Bromo-4-isopropylbenzene | CymitQuimica [cymitquimica.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. chemos.de [chemos.de]

8. 586-61-8|1-Bromo-4-isopropylbenzene|BLD Pharm [bldpharm.com]

9. echemi.com [echemi.com]

10. 1-Bromo-4-isopropylbenzene, 97% | Fisher Scientific [fishersci.ca]

11. echemi.com [echemi.com]

12. fishersci.com [fishersci.com]

13. ba.auburn.edu [ba.auburn.edu]

14. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

15. cdhfinechemical.com [cdhfinechemical.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1265591?utm_src=pdf-body
https://www.benchchem.com/product/b1265591?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-isopropylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-isopropylbenzene
https://www.scbt.com/p/1-bromo-4-isopropylbenzene-586-61-8
https://www.solubilityofthings.com/1-bromo-4-isopropyl-benzene
https://cymitquimica.com/cas/586-61-8/
https://www.fishersci.com/store/msds?partNumber=AAA1337018&productDescription=1-BRMO-4-ISOPROPLBNZENE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC308240050&productDescription=1-BROMO-4-PROPYLBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/7073-94-1-A0010191-GB-en.pdf
https://www.bldpharm.com/products/586-61-8.html
https://www.echemi.com/produce/pr2407104714-1-bromo-4-isopropyl-benzene.html
https://www.fishersci.ca/shop/products/1-bromo-4-isopropylbenzene-97-thermo-scientific/p-7021148
https://www.echemi.com/products/pid_Seven44239-4-bromocumene.html
https://www.fishersci.com/store/msds?partNumber=AAA11630&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.cdhfinechemical.com/images/product/msds/37_713132226_1-Bromo-4-Fluorobenzene-CASNO-460-00-4-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. 1-Bromo-4-isopropylbenzene, 97% 5 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

17. assets.thermofisher.com [assets.thermofisher.com]

18. benchchem.com [benchchem.com]

19. aksci.com [aksci.com]

20. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: A Chemist's Perspective on 1-Bromo-4-
isopropylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265591#safety-and-handling-precautions-for-1-
bromo-4-isopropylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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